BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to C.I. Disperse
Yellow 86

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884

CAS Number: 12223-97-1

This technical guide provides a comprehensive overview of C.l. Disperse Yellow 86, a
nitrodiphenylamine disperse dye. The information is intended for researchers, scientists, and
professionals in drug development and related fields, offering detailed insights into its chemical
and physical properties, synthesis, and applications.

Chemical and Physical Properties

C.l. Disperse Yellow 86 is an organic compound classified as a nitrodiphenylamine dye. Its
primary use is in the coloration of synthetic textiles.

Table 1: Chemical Identity and Physical Properties of C.l. Disperse Yellow 86
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Property Value Source(s)

4-[(4-Ethoxyphenyl)amino]-
IUPAC Name N,N-dimethyl-3- -

nitrobenzenesulfonamide

Synonyms C.I. 10353, Disperse Yellow 86
CAS Number 12223-97-1
Molecular Formula C16H19N30sS
Molecular Weight 365.41 g/mol
Red-light yellow to yellow-
Appearance
orange powder
Melting Point 126-127 °C
Density 1.336 g/cm3 (predicted)
N ) 510.2 °C at 760 mmHg
Boiling Point i
(predicted)
Flash Point 262.3 °C (predicted)
Data not available in searched
literature. Generally, disperse
- dyes have low water solubility
Solubility -

but are soluble in organic
solvents such as acetone and

ethanol.

Table 2: Spectral and Chromatographic Data
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Data Type Details

UV-Vis Spect Specific absorption maxima (Amax) data is not
-Vis Spectroscopy _ _ _
available in the searched literature.

Specific spectral data is not available in the
Infrared (IR) Spectroscopy )
searched literature.

Nuclear Magnetic Resonance (NMR) Specific spectral data is not available in the

Spectroscopy searched literature.

Synthesis of C.l. Disperse Yellow 86

The synthesis of C.I. Disperse Yellow 86 is achieved through a condensation reaction
between 4-ethoxybenzenamine and 4-chloro-3-nitro-N,N-dimethylbenzenesulfonamide.

Experimental Protocol: Synthesis of C.I. Disperse Yellow
86

The following is a representative experimental protocol for the synthesis of C.I. Disperse
Yellow 86 based on general principles of nucleophilic aromatic substitution.

Materials:

¢ 4-Ethoxybenzenamine

e 4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide

e Anhydrous potassium carbonate (or another suitable base)

» Dimethylformamide (DMF) or other suitable polar aprotic solvent
« Ethanol

e Deionized water

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine equimolar amounts of 4-ethoxybenzenamine and 4-chloro-3-nitro-N,N-
dimethylbenzenesulfonamide.

e Solvent and Base Addition: Add a suitable volume of DMF to dissolve the reactants and add
1.5 to 2.0 molar equivalents of anhydrous potassium carbonate as a base.

o Reaction Conditions: Heat the reaction mixture to a temperature between 100-120 °C and
maintain for several hours (typically 4-8 hours), monitoring the reaction progress by thin-
layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
a beaker of cold water with stirring. The crude product will precipitate out of the solution.

« Purification: Collect the precipitate by vacuum filtration and wash it with water to remove any
inorganic salts. The crude product can be further purified by recrystallization from a suitable
solvent, such as ethanol, to yield the final C.l. Disperse Yellow 86.

Diagram 1: Synthesis Workflow of C.I. Disperse Yellow 86
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Synthesis of C.I. Disperse Yellow 86
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Caption: A flowchart illustrating the synthesis of C.l. Disperse Yellow 86.

Applications

C.l. Disperse Yellow 86 is primarily used in the textile industry for dyeing synthetic fibers such
as polyester, acetate, and polyamide.

Experimental Protocol: Dyeing of Polyester Fabric

The following protocol describes a high-temperature dyeing method for polyester fabric using
C.l. Disperse Yellow 86.

Materials:

» Polyester fabric
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C.l. Disperse Yellow 86

Dispersing agent

Acetic acid

Sodium hydrosulfite

Sodium hydroxide

Procedure:

Scouring: The polyester fabric is first scoured in a solution containing a non-ionic detergent
and sodium carbonate at 60-70°C for 30 minutes to remove any impurities. The fabric is then
rinsed thoroughly and dried.

Dye Bath Preparation: A dye bath is prepared with a specific liquor-to-goods ratio (e.qg.,
20:1). A dispersion of C.I. Disperse Yellow 86 is made by pasting the dye with a dispersing
agent and a small amount of water, which is then added to the dye bath. The pH of the dye
bath is adjusted to 4.5-5.5 with acetic acid.

Dyeing: The scoured polyester fabric is introduced into the dye bath at room temperature.
The temperature is then raised to 130°C at a rate of 2°C/minute and held at this temperature
for 60 minutes.

Cooling and Rinsing: The dye bath is cooled to 70°C, and the fabric is removed and rinsed
with hot and then cold water.

Reduction Clearing: To remove any unfixed dye from the surface of the fabric, a reduction
clearing process is carried out in a bath containing sodium hydrosulfite and sodium
hydroxide at 70-80°C for 20 minutes.

Final Rinsing and Drying: The fabric is rinsed thoroughly and dried.

Diagram 2: Experimental Workflow for Dyeing Polyester
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Polyester Dyeing with C.I. Disperse Yellow 86
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Caption: A workflow for the high-temperature dyeing of polyester fabric.
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Toxicological and Biological Data

There is a notable lack of publicly available, specific toxicological and biological data for C.I.
Disperse Yellow 86. General GHS hazard information for its chemical synonym, 4-[(4-
Ethoxyphenyl)amino]-N,N-dimethyl-3-nitrobenzenesulfonamide, suggests that it may cause an
allergic skin reaction. Due to the absence of detailed studies on its biological effects, no
information on its mechanism of action or any associated signaling pathways can be provided
at this time. As with any chemical compound, appropriate safety precautions should be taken
during handling, including the use of personal protective equipment.

Conclusion

C.l. Disperse Yellow 86 is a nitrodiphenylamine-based disperse dye with established
applications in the textile industry. While its synthesis and application methods are well-
understood in the context of dye chemistry, there is a significant gap in the publicly available
scientific literature regarding its detailed physicochemical properties, spectral characterization,
and, most importantly, its toxicological and biological profile. Further research is warranted to
fully characterize this compound and to assess its potential biological activity and safety.

» To cite this document: BenchChem. [An In-depth Technical Guide to C.I. Disperse Yellow 86].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076884+#c-i-disperse-yellow-86-cas-number-12223-
97-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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